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Compound of Interest

Compound Name: (E/Z)-GSK5182

Cat. No.: B15612324 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(E/Z)-GSK5182 is a selective inverse agonist of the estrogen-related receptor γ (ERRγ), a

nuclear receptor that plays a significant role in regulating cellular metabolism.[1][2] Accurate

preparation of stock solutions is critical for ensuring reproducible and reliable experimental

results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving GSK5182 for in vitro

studies. This document provides a detailed protocol for the preparation, storage, and handling

of (E/Z)-GSK5182 stock solutions in DMSO.

Physicochemical Properties and Solubility
A summary of the key quantitative data for (E/Z)-GSK5182 is presented in the table below. This

information is essential for calculating the required mass of the compound to achieve a desired

stock solution concentration.
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Parameter Value Source(s)

Molecular Formula C₂₇H₃₁NO₃ [3]

Molecular Weight 417.55 g/mol [3]

Solubility in DMSO
≥ 25 - 84 mg/mL (≥ 59.87 -

201.17 mM)
[2][3][4][5]

Appearance Solid [6]

Note on Solubility: The reported solubility of GSK5182 in DMSO varies across different

suppliers. It is recommended to use fresh, anhydrous (hygroscopic) DMSO for optimal

dissolution.[2] If solubility issues arise, techniques such as sonication and gentle warming can

be employed to facilitate dissolution.[3][4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of (E/Z)-GSK5182 in

DMSO.

Materials:

(E/Z)-GSK5182 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Water bath or sonicator (optional)
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Procedure:

Pre-handling of Compound: Before opening, centrifuge the vial containing the GSK5182

powder to ensure that all the solid material is collected at the bottom of the vial.[4]

Mass Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of

GSK5182 using the following formula: Mass (mg) = Desired Concentration (mM) x Volume

(mL) x Molecular Weight ( g/mol ) / 1000 Mass (mg) = 10 mM x 1 mL x 417.55 g/mol / 1000 =

4.176 mg

Weighing: Carefully weigh out approximately 4.18 mg of (E/Z)-GSK5182 powder and transfer

it to a sterile microcentrifuge tube or an amber glass vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the GSK5182 powder.

Dissolution:

Cap the vial tightly and vortex the solution until the solid is completely dissolved.

If the compound does not fully dissolve, sonicate the vial for 5-10 minutes or warm it

gently in a water bath (up to 80°C) until a clear solution is obtained.[3] Visually inspect the

solution against a light source to ensure no particulates are present.

Storage:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.[7]

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[1][2]

Ensure the storage vials are tightly sealed to prevent moisture absorption by the DMSO.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the (E/Z)-GSK5182 stock

solution.
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Stock Solution Preparation

Start: Obtain (E/Z)-GSK5182 Powder

Calculate Mass for 10 mM Solution
(4.18 mg for 1 mL)

Weigh 4.18 mg of GSK5182

Add 1 mL of Anhydrous DMSO

Vortex to Dissolve

Clear Solution?

Apply Sonication / Gentle Warming

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing (E/Z)-GSK5182 stock solution in DMSO.
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Application Guidelines
Dilution for In Vitro Assays: When preparing working solutions for cell-based assays, it is

crucial to maintain the final concentration of DMSO below 0.5% to avoid cellular toxicity.[7] It

is advisable to perform serial dilutions to prevent precipitation of the compound.

Use in Experiments: Always thaw the stock solution completely and bring it to room

temperature before use. Ensure the solution is clear before making dilutions. If any

precipitate is observed, the dissolution steps (sonication/warming) may need to be repeated.

Control Experiments: A vehicle control containing the same final concentration of DMSO as

the experimental samples should always be included in assays to account for any effects of

the solvent.[7]

By adhering to these protocols and guidelines, researchers can ensure the consistent and

effective use of (E/Z)-GSK5182 in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15612324#how-to-prepare-e-z-gsk5182-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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